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Compound of Interest

Compound Name: Persicogenin

Cat. No.: B1583917 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical compounds is paramount to ensuring a safe laboratory environment and

maintaining environmental integrity. This guide provides a comprehensive, step-by-step

procedure for the proper disposal of Persicogenin, a flavonoid compound with noted

anticancer and antimutagenic properties. Adherence to these protocols is crucial for mitigating

risks and ensuring compliance with regulatory standards.

While a specific Safety Data Sheet (SDS) for Persicogenin is not readily available in the public

domain, its classification as a flavonoid and general knowledge of handling research-grade

chemical compounds allow for the formulation of safe and effective disposal procedures. It is

imperative to always consult with your institution's Environmental Health and Safety (EHS)

office for specific guidelines and requirements.

Chemical and Physical Properties of Persicogenin
A thorough understanding of a compound's properties is the foundation of safe handling and

disposal. The table below summarizes the key quantitative data for Persicogenin.
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Property Value

Molecular Formula C₁₇H₁₆O₆[1]

Molecular Weight 316.31 g/mol [2][3]

CAS Number 28590-40-1[1][3]

Melting Point 163 - 164 °C[1]

Physical Description Solid[1]

Solubility DMSO: 60 mg/mL (189.69 mM)[2]

Step-by-Step Disposal Procedures for Persicogenin
The following procedures provide a clear, operational workflow for the proper disposal of

Persicogenin waste in a laboratory setting. These guidelines are based on standard practices

for chemical waste management.

1. Personal Protective Equipment (PPE): Before handling Persicogenin for disposal, ensure

you are wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid Persicogenin waste, including unused or expired pure compounds and

contaminated materials (e.g., weigh boats, contaminated gloves, and bench paper), in a

designated, clearly labeled hazardous waste container.

The container should be made of a compatible material, be sealable, and stored in a

designated hazardous waste accumulation area.
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Liquid Waste (Solutions):

Solutions containing Persicogenin should not be disposed of down the drain.

Collect all aqueous and organic solutions containing Persicogenin in a dedicated, sealed,

and clearly labeled hazardous liquid waste container.

Indicate the composition of the solvent on the waste label.

3. Decontamination of Glassware and Equipment:

Rinse all glassware and equipment that has come into contact with Persicogenin.

The first rinse should be collected and disposed of as hazardous liquid waste. For highly

concentrated solutions, it is recommended to collect the first three rinses.

Subsequent rinses of glassware with water and a suitable detergent can be performed. The

disposal of this highly diluted rinse water should be in accordance with your institution's

guidelines.

4. Disposal of Empty Containers:

Ensure that original containers of Persicogenin are thoroughly emptied.

Rinse the empty container with a suitable solvent (e.g., ethanol or acetone) at least three

times.

Collect the rinsate as hazardous liquid waste.

After triple-rinsing, the container can typically be disposed of as non-hazardous waste.

Deface the label before disposal.

5. Final Disposal:

All collected hazardous waste containing Persicogenin must be disposed of through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.
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Ensure all waste containers are properly labeled with the contents and associated hazards

before collection. In Queensland, for instance, all medicine waste must undergo high-

temperature incineration[4].

Persicogenin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Persicogenin and associated materials.
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Caption: Persicogenin Disposal Workflow Diagram

By following these procedures and consulting with your institution's safety office, you can

ensure the safe and environmentally responsible disposal of Persicogenin waste, fostering a
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culture of safety and compliance within your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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